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Ecamsule Triethanolamine Ecamsule Triethanolamine
Brand Name: Vulcanchem
CAS No.: 92841-53-7
VCID: VC0123620
InChI: InChI=1S/C28H34O8S2.2C6H15NO3/c1-25(2)21-9-11-27(25,15-37(31,32)33)23(29)19(21)13-17-5-7-18(8-6-17)14-20-22-10-12-28(24(20)30,26(22,3)4)16-38(34,35)36;2*8-4-1-7(2-5-9)3-6-10/h5-8,13-14,21-22H,9-12,15-16H2,1-4H3,(H,31,32,33)(H,34,35,36);2*8-10H,1-6H2
SMILES: CC1(C2CCC1(C(=O)C2=CC3=CC=C(C=C3)C=C4C5CCC(C4=O)(C5(C)C)CS(=O)(=O)O)CS(=O)(=O)O)C.C(CO)N(CCO)CCO.C(CO)N(CCO)CCO
Molecular Formula: C40H64N2O14S2
Molecular Weight: 861.072

Ecamsule Triethanolamine

CAS No.: 92841-53-7

Reference Standards

VCID: VC0123620

Molecular Formula: C40H64N2O14S2

Molecular Weight: 861.072

Ecamsule Triethanolamine - 92841-53-7

CAS No. 92841-53-7
Product Name Ecamsule Triethanolamine
Molecular Formula C40H64N2O14S2
Molecular Weight 861.072
IUPAC Name 2-[bis(2-hydroxyethyl)amino]ethanol;[3-[[4-[[7,7-dimethyl-3-oxo-4-(sulfomethyl)-2-bicyclo[2.2.1]heptanylidene]methyl]phenyl]methylidene]-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid
Standard InChI InChI=1S/C28H34O8S2.2C6H15NO3/c1-25(2)21-9-11-27(25,15-37(31,32)33)23(29)19(21)13-17-5-7-18(8-6-17)14-20-22-10-12-28(24(20)30,26(22,3)4)16-38(34,35)36;2*8-4-1-7(2-5-9)3-6-10/h5-8,13-14,21-22H,9-12,15-16H2,1-4H3,(H,31,32,33)(H,34,35,36);2*8-10H,1-6H2
Standard InChIKey BNCJQBCYKLERPY-UHFFFAOYSA-N
SMILES CC1(C2CCC1(C(=O)C2=CC3=CC=C(C=C3)C=C4C5CCC(C4=O)(C5(C)C)CS(=O)(=O)O)CS(=O)(=O)O)C.C(CO)N(CCO)CCO.C(CO)N(CCO)CCO
Synonyms 3,3’-(1,4-Phenylenedimethylidyne)bis[7,7-dimethyl-2-oxobicyclo[2.2.1]heptane-1-methanesulfonic Acid compd. with 2,2’,2’’-Nitrilotris[ethanol];_x000B_2,2’,2’’-Nitrilotrisethanol 3,3’-(1,4-Phenylenedimethylidyne)bis[7,7-dimethyl-2-oxobicyclo[2.2.1]heptane-1-
PubChem Compound 71587347
Last Modified Nov 11 2021
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